Cas no 1183991-01-6 (1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl-)

• Product Name: 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl-
• CAS No: 1183991-01-6
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 5828496
• PubChem ID: 60910807
• Update Time: 2025-07-15

1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl-
• 2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-cyclopentylacetamide
• EN300-804405
• 1183991-01-6
• CS-0294791

• Inchi： 1S/C9H15N5O/c10-9-11-6-14(13-9)5-8(15)12-7-3-1-2-4-7/h6-7H,1-5H2,(H2,10,13)(H,12,15)
• InChI Key： DATQLUCJHRRKKI-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCC2)=O)C=NC(N)=N1

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 14.30±0.20(Predicted)

Additional information on 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl-

Introduction to 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl- (CAS No. 1183991-01-6)

The compound 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl- (CAS No. 1183991-01-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its triazole and acetamide functional groups, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The structural integration of a cyclopentylamine moiety with a triazole core introduces unique pharmacophoric features that are being extensively explored for their biological activity and mechanistic insights.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazole derivatives in medicinal chemistry. Triazoles are known for their stability, versatility in forming hydrogen bonds, and ability to act as scaffolds for various bioactive molecules. The presence of an acetamide group in this compound not only enhances its solubility but also provides a site for further derivatization, enabling the design of more complex and potent analogs. The 3-amino-N-cyclopentyl substituent further contributes to the molecular diversity, influencing both the electronic properties and spatial orientation of the molecule.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Studies have demonstrated that triazole-containing compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopentylamine moiety is particularly noteworthy, as it is frequently found in biologically active molecules due to its ability to mimic natural amino acid residues and interact favorably with biological targets. This structural feature may contribute to the compound's binding affinity and selectivity towards specific enzymes or receptors.

In the context of drug discovery, the synthesis and characterization of 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl- have been facilitated by modern synthetic methodologies. Advances in organic synthesis have enabled chemists to construct complex heterocyclic frameworks with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the triazole ring system efficiently. Additionally, computational methods like molecular modeling have been employed to predict the binding modes of this compound with potential targets, providing valuable insights into its mechanism of action.

The biological evaluation of this compound has revealed promising results in preclinical studies. Researchers have investigated its interaction with various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that it may inhibit certain kinases involved in cancer progression by binding to their active sites. Furthermore, its ability to modulate inflammatory pathways has been explored in models of chronic inflammation. These findings underscore the therapeutic potential of this molecule and justify further investigation into its pharmacological properties.

The structural features of 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl- also make it an attractive candidate for developing next-generation therapeutics. The combination of a triazole ring with an acetamide group provides multiple sites for chemical modification, allowing for the creation of libraries of derivatives with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Moreover, the cyclopentylamine substituent can be further functionalized to enhance pharmacokinetic profiles or target specific tissues more effectively.

Recent advancements in biotechnology have also enabled the exploration of this compound's potential in combination therapies. By studying its interactions with other molecules or drug candidates, researchers can uncover synergistic effects that may improve treatment outcomes. For example, combining this triazole derivative with existing antibiotics or antiviral agents could lead to more effective strategies against resistant pathogens. Such interdisciplinary approaches highlight the importance of collaborative efforts between chemists, biologists, and clinicians in translating basic research into tangible therapeutic benefits.

The synthesis and application of 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl- also align with broader trends in sustainable chemistry. Efforts are being made to develop synthetic routes that minimize waste and energy consumption while maintaining high yields and purity standards. Green chemistry principles are being incorporated into laboratory practices to ensure that new compounds are produced responsibly without compromising efficacy or safety. These initiatives reflect a growing recognition that pharmaceutical innovation must be balanced with environmental stewardship.

In conclusion,1H-1,2,4-Triazole-1-acetamide, 3-amino-N-cyclopentyl (CAS No. 1183991-01-6) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups—triazole,acetamide, and cyclopentylamine—makes it a versatile scaffold for designing novel therapeutics targeting various diseases including cancer and inflammation-related disorders. Ongoing studies continue to uncover new insights into its biological activity,mechanism(s)of action,and synthetic possibilities,reinforcingitsimportanceinmodernmedicinalchemistryanddrugdiscovery.